molecular formula C10H12ClNO4 B8340609 1-Chloro-2-(2-methoxyethoxy)-4-methyl-5-nitrobenzene

1-Chloro-2-(2-methoxyethoxy)-4-methyl-5-nitrobenzene

Cat. No. B8340609
M. Wt: 245.66 g/mol
InChI Key: BBSNKZIBYYHQNC-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

1-Chloro-2-(2-methoxyethoxy)-4-methyl-5-nitrobenzene is a useful research compound. Its molecular formula is C10H12ClNO4 and its molecular weight is 245.66 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

properties

Molecular Formula

C10H12ClNO4

Molecular Weight

245.66 g/mol

IUPAC Name

1-chloro-2-(2-methoxyethoxy)-4-methyl-5-nitrobenzene

InChI

InChI=1S/C10H12ClNO4/c1-7-5-10(16-4-3-15-2)8(11)6-9(7)12(13)14/h5-6H,3-4H2,1-2H3

InChI Key

BBSNKZIBYYHQNC-UHFFFAOYSA-N

Canonical SMILES

CC1=CC(=C(C=C1[N+](=O)[O-])Cl)OCCOC

Origin of Product

United States

Synthesis routes and methods

Procedure details

1,2-Dichloro-4-methyl-5-nitrobenzene (R.J. De Lang, et al. Tetrahedron (1998), 54(12), 2953-2966.) (860 mg; 4.17 mmol) was added to solution of sodium (115 mg; 5.01 mmol) dissolved in 2-methoxyethanol (15 ml). The brown reaction mixture was stirred at 100° C. for 1 h, poured on brine (50 ml) and extracted with TBME three times. The combined organic phases were evaporated and purified via chromatography (SiO2 acetone/hexanes 1/9) to yield the title compound as orange crystals (640 mg; 63%)
Quantity
860 mg
Type
reactant
Reaction Step One
Quantity
115 mg
Type
reactant
Reaction Step One
Quantity
15 mL
Type
reactant
Reaction Step Two
Yield
63%

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